Cas no 2013535-45-8 (1-(2-cyclobutoxyethoxy)-2-iodocyclopentane)

• Product Name: 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane
• CAS No: 2013535-45-8
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 6176291
• PubChem ID: 165493509
• Update Time: 2025-08-05

1-(2-cyclobutoxyethoxy)-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane
• EN300-1136084
• 2013535-45-8

• Inchi： 1S/C11H19IO2/c12-10-5-2-6-11(10)14-8-7-13-9-3-1-4-9/h9-11H,1-8H2
• InChI Key： NCEGTKIIBJHFIU-UHFFFAOYSA-N
• SMILES： IC1CCCC1OCCOC1CCC1

Computed Properties

• Exact Mass: 310.04298g/mol
• Monoisotopic Mass: 310.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane

1-(2-Cyclobutoxyethoxy)-2-iodocyclopentane (CAS No. 2013535-45-8)

1-(2-Cyclobutoxyethoxy)-2-iodocyclopentane is a complex organic compound with the CAS registry number 2013535-45-8. This compound belongs to the class of cyclopentanes substituted with an iodine atom and a cyclobutoxyethoxy group. Its structure consists of a cyclopentane ring where one carbon is substituted with an iodine atom, and another carbon is attached to a 2-cyclobutoxyethoxy group. The compound exhibits a unique combination of structural features that make it interesting for both academic and industrial applications.

The cyclopentane ring in this compound is a five-membered hydrocarbon ring, which provides a rigid framework for the substituents. The iodine atom at position 2 imparts electrophilic properties to the molecule, making it reactive in certain chemical transformations. The cyclobutoxyethoxy group, on the other hand, introduces a flexible ether linkage with a cyclobutane ring attached to it. This group can influence the compound's solubility, reactivity, and overall stability.

Recent studies have highlighted the potential of 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane in various chemical reactions, particularly in organometallic synthesis and catalysis. The presence of the iodine atom makes it a suitable substrate for nucleophilic substitution reactions, while the ether group can act as a directing or protective group in more complex transformations. Researchers have explored its use in constructing bioactive molecules and materials with tailored properties.

One notable application of this compound is in the synthesis of advanced polymers and materials. The combination of the cyclopentane ring and the ether group allows for controlled polymerization reactions, leading to materials with enhanced mechanical and thermal properties. For instance, studies have shown that derivatives of this compound can be used as precursors for high-performance polymers used in aerospace and electronics industries.

In addition to its industrial applications, 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane has also been studied for its potential in medicinal chemistry. The iodine atom can serve as a leaving group in substitution reactions, enabling the formation of bioactive compounds with specific pharmacological properties. Recent research has focused on its role as an intermediate in the synthesis of antiviral and anticancer agents.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, coupling reactions, and ring-forming reactions. One common approach is to start with an appropriately substituted cyclopentanol derivative, which undergoes iodination to introduce the iodine atom at position 2. Subsequent etherification steps are then carried out to attach the cyclobutoxyethoxy group.

From an analytical standpoint, 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods help confirm the structure and purity of the compound, ensuring its suitability for further applications.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential reactivity under certain conditions. Proper personal protective equipment should be used during synthesis and manipulation to minimize exposure risks.

Overall, 1-(2-cyclobutoxyethoxy)-2-iodocyclopentane (CAS No. 2013535-45-8) is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike.